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Compound of Interest

Compound Name: 2-isopropyl-4-phenyl-1H-imidazole

Cat. No.: B3189389 Get Quote

Despite the interest in imidazole-containing compounds for a wide range of therapeutic

applications, a comprehensive biological activity profile for 2-isopropyl-4-phenyl-1H-
imidazole is not extensively documented in publicly available scientific literature. While

research has explored the synthesis of this molecule and its derivatives, detailed investigations

into its specific biological effects, including quantitative data, experimental protocols, and

associated signaling pathways, remain limited.

The imidazole ring is a crucial pharmacophore found in many biologically active compounds,

contributing to a diverse array of activities including anti-inflammatory, antimicrobial, and

anticancer properties. The substitution pattern on the imidazole core significantly influences the

compound's biological targets and overall efficacy. For instance, studies on related compounds

such as 2,4,5-triphenyl-1H-imidazole derivatives have shown potential antiproliferative activity

against various cancer cell lines. Similarly, other substituted imidazole analogs have been

investigated for their role as angiotensin-converting enzyme (ACE) inhibitors.

While the synthesis of derivatives of 2-isopropyl-4-phenyl-1H-imidazole, such as 1-

(difluoro(phenylsulfonyl)methyl)-2-isopropyl-4-phenyl-1H-imidazole, has been reported,

these studies primarily focus on novel synthetic methodologies rather than an in-depth

biological evaluation of the parent compound. The absence of dedicated pharmacological

studies on 2-isopropyl-4-phenyl-1H-imidazole means that no quantitative data on its

biological activity, such as IC50 or MIC values, can be provided at this time. Consequently,

detailed experimental protocols and the elucidation of specific signaling pathways it may

modulate are also unavailable.
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Future research is necessary to fully characterize the biological profile of 2-isopropyl-4-
phenyl-1H-imidazole. Such studies would involve a battery of in vitro and in vivo assays to

screen for potential therapeutic activities. Should this compound exhibit significant activity in

any of these screens, subsequent mechanism-of-action studies would be warranted to identify

its molecular targets and downstream signaling effects.

For researchers and drug development professionals interested in this specific molecule, the

current landscape suggests an open field for investigation. The synthesis of the core structure

is achievable, providing the necessary starting material for a thorough biological evaluation.

Such an endeavor would be a valuable contribution to the field of medicinal chemistry,

potentially uncovering new therapeutic applications for this imidazole derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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